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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed

Solvent Selection

The selection of a solvent is a critical decision in chemical synthesis and pharmaceutical

development, with significant implications for process efficiency, safety, and environmental

sustainability. As the chemical industry increasingly embraces the principles of green chemistry,

the need for objective, data-driven comparisons of solvent alternatives has become paramount.

This guide provides a comparative environmental impact assessment of 1,3-
Dimethylimidazolidine (DMI) against a range of commonly used solvents: N,N-

Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Dimethyl Sulfoxide (DMSO),

Toluene, Heptane, and Ethanol.

This document summarizes key environmental and toxicological data in clearly structured

tables, details the experimental protocols for the cited tests, and provides visualizations to aid

in the understanding of the comparative assessments.

Executive Summary
While 1,3-Dimethylimidazolidine (DMI) is often presented as a greener alternative to highly

toxic solvents like Hexamethylphosphoramide (HMPA), a comprehensive, data-driven

comparison against a broader range of common solvents is necessary for informed decision-

making. This guide reveals that while DMI shows promise in certain areas, significant data
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gaps in its environmental profile, particularly regarding its biodegradability and life cycle

greenhouse gas emissions, warrant a cautious approach. In contrast, solvents like Ethanol and

Heptane often present a more favorable environmental profile based on currently available

data.

Comparative Data on Environmental and
Toxicological Profiles
The following tables summarize key quantitative data for DMI and the selected alternative

solvents. Data has been compiled from various sources, including the European Chemicals

Agency (ECHA) database and other scientific publications. It is important to note that direct

comparative studies under identical conditions are not always available, and thus the data

presented should be interpreted with this in mind.

Table 1: Physical and Chemical Properties
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Solvent
CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Flash Point
(°C)

Water
Solubility

1,3-

Dimethylimid

azolidine

(DMI)

80-73-9 114.15 225.5 93
Completely

soluble[1]

N,N-

Dimethylform

amide (DMF)

68-12-2 73.09 153 58 Miscible

N-Methyl-2-

pyrrolidone

(NMP)

872-50-4 99.13 202 91 Miscible

Dimethyl

Sulfoxide

(DMSO)

67-68-5 78.13 189 87 Miscible[2]

Toluene 108-88-3 92.14 110.6 4.4
0.52 g/L (20

°C)

Heptane 142-82-5 100.21 98.4 -4 Insoluble

Ethanol 64-17-5 46.07 78.3 13 Miscible

Table 2: Mammalian Toxicity Data
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Solvent
Acute Oral LD50
(rat, mg/kg)

Acute Dermal LD50
(rabbit, mg/kg)

Reproductive
Toxicity

1,3-

Dimethylimidazolidine

(DMI)

300 - 2000 >2000

Suspected of

damaging fertility or

the unborn child

(H361)[3][4]

N,N-

Dimethylformamide

(DMF)

~3000 ~5000
May damage the

unborn child (H360D)

N-Methyl-2-

pyrrolidone (NMP)
3598 - 4150 8000

May damage the

unborn child (H360D)

Dimethyl Sulfoxide

(DMSO)
14500 40000 No classification

Toluene ~5000 12124

Suspected of

damaging the unborn

child (H361d)

Heptane >2000 >2000 No classification

Ethanol 7060 >20000 No classification

Table 3: Environmental Fate and Ecotoxicity
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Solvent
Ready
Biodegradabili
ty (OECD 301)

Aquatic
Toxicity: Fish
(LC50, 96h,
mg/L)

Aquatic
Toxicity:
Daphnia
(EC50, 48h,
mg/L)

Aquatic
Toxicity: Algae
(EC50, 72h,
mg/L)

1,3-

Dimethylimidazol

idine (DMI)

Data Not

Available
>100 >100 >100

N,N-

Dimethylformami

de (DMF)

Readily

biodegradable
7500 - 10600 13100 500 - 1000

N-Methyl-2-

pyrrolidone

(NMP)

Readily

biodegradable
>500 >1000 >500

Dimethyl

Sulfoxide

(DMSO)

Not readily

biodegradable

(31% in 28d,

OECD 301D)

>25000 24600 12350 - 25500

Toluene
Readily

biodegradable
5.5 - 7.63 3.78 - 11.5 10

Heptane
Readily

biodegradable
1.5 - 5.7 0.1 - 3.2 1 - 10

Ethanol
Readily

biodegradable
13000 12340 275

Table 4: Life Cycle Greenhouse Gas Emissions (Cradle-to-Gate)
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Solvent
GHG Emissions (kg CO2
eq. / kg solvent)

Data Source/Notes

1,3-Dimethylimidazolidine

(DMI)
Data Not Available No specific LCA study found.

N,N-Dimethylformamide (DMF) ~3.5 - 4.5
Varies based on production

route.

N-Methyl-2-pyrrolidone (NMP) ~4.0 - 5.0
Varies based on production

route.

Dimethyl Sulfoxide (DMSO) ~2.5 - 3.5 [5]

Toluene ~2.0 - 3.0 [6][7]

Heptane ~1.5 - 2.5
Estimated from similar

alkanes.

Ethanol ~0.7 - 1.5 (bio-based) [8][9][10][11][12]

Experimental Protocols
To ensure the transparency and reproducibility of the data presented, this section outlines the

methodologies for the key environmental and toxicological tests cited.

Ready Biodegradability - OECD 301 D (Closed Bottle
Test)
Objective: To assess the ready biodegradability of a chemical substance by aerobic

microorganisms.

Principle: A solution of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed population (e.g., activated sludge) and kept in a

completely filled, closed bottle in the dark at a constant temperature. The degradation is

followed by the analysis of dissolved oxygen over a 28-day period. The amount of oxygen

taken up by the microbial population during the biodegradation of the test substance, corrected

for uptake by a blank control, is expressed as a percentage of the theoretical oxygen demand

(ThOD) or, in some cases, the chemical oxygen demand (COD).
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Key Parameters:

Test duration: 28 days.

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test concentration: Typically 2-5 mg/L of the test substance.

Temperature: 20 ± 1 °C.

Measurements: Dissolved oxygen concentration at regular intervals.

Pass level for ready biodegradability: ≥ 60% of ThOD or COD within a 10-day window.[13]

[14][15][16][17][18]

Acute Fish Toxicity - OECD 203
Objective: To determine the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a short exposure period.

Principle: Fish of a recommended species (e.g., Zebrafish, Rainbow trout) are exposed to the

test substance in a static, semi-static, or flow-through system for 96 hours.[3][6][7][8][19][20]

Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours. The LC50 is

then calculated at the end of the exposure period.

Key Parameters:

Test duration: 96 hours.[3][6][7][8][19][20]

Test organism: Recommended fish species (e.g., Danio rerio, Oncorhynchus mykiss).

Test conditions: Controlled temperature, lighting, and water quality (pH, dissolved oxygen).

Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: LC50 (Lethal Concentration for 50% of the test population).[3][6][7][8][19][20]

Daphnia sp. Acute Immobilisation Test - OECD 202
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Objective: To determine the concentration of a substance that causes immobilization in 50% of

the Daphnia population (EC50) over a short exposure period.

Principle: Young daphnids (Daphnia magna or other suitable species), aged less than 24 hours,

are exposed to a range of concentrations of the test substance for 48 hours.[9][11][12][21][22]

[23] The number of immobilized daphnids is recorded at 24 and 48 hours and compared to a

control group. The EC50 is then calculated.

Key Parameters:

Test duration: 48 hours.[9][11][12][21][22][23]

Test organism:Daphnia magna (or other suitable species), less than 24 hours old.

Test conditions: Controlled temperature and lighting.

Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: EC50 (Effective Concentration for 50% of the test population).[9][11][12][21][22]

[23]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201
Objective: To determine the effects of a substance on the growth of a selected species of

freshwater algae or cyanobacteria.

Principle: Exponentially growing cultures of a selected algal species (e.g., Pseudokirchneriella

subcapitata) are exposed to various concentrations of the test substance in a nutrient-rich

medium for 72 hours.[5][24][25][26][27][28] The growth in the test cultures is compared to that

of a control culture. The inhibition of growth is measured by a decrease in biomass or a

reduction in the specific growth rate.

Key Parameters:

Test duration: 72 hours.[5][24][25][26][27][28]
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Test organism: A recommended species of green algae or cyanobacteria.

Test conditions: Constant temperature, continuous illumination, and nutrient-rich medium.

Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: EC50 (Effective Concentration causing a 50% reduction in growth or growth rate).

[5][24][25][26][27][28]

Visualizing the Assessment Framework
To provide a clearer understanding of the relationships and workflows involved in the

environmental impact assessment of solvents, the following diagrams have been generated.

Solvent Selection
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Solvent Environmental Impact Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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